Cas no 922130-44-7 (N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide)

• Product Name: N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
• CAS No: 922130-44-7
• MF: C₁₈H₁₅F₃N₂O₂
• MW: 348.319114923477
• CID: 6103833
• PubChem ID: 18571241
• Update Time: 2025-05-24

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
• N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
• 922130-44-7
• AKOS024633758
• F2266-0143

• Inchi： 1S/C18H15F3N2O2/c1-23-15-8-7-14(10-12(15)4-9-16(23)24)22-17(25)11-2-5-13(6-3-11)18(19,20)21/h2-3,5-8,10H,4,9H2,1H3,(H,22,25)
• InChI Key： VWQYUOAMEBWISX-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2C)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 348.10856221g/mol
• Monoisotopic Mass: 348.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide

Comprehensive Overview of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide (CAS No. 922130-44-7)

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide, with the CAS number 922130-44-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of a tetrahydroquinoline scaffold and a trifluoromethylbenzamide moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly drawn to its potential as a kinase inhibitor or receptor modulator, given its structural resemblance to bioactive molecules in these categories.

The compound's tetrahydroquinoline core is a privileged structure in drug design, often associated with CNS activity and anti-inflammatory properties. The incorporation of the trifluoromethyl group enhances its metabolic stability and lipophilicity, key factors in optimizing drug-like properties. Current trends in pharmaceutical research emphasize the importance of such fluorinated compounds, as they often exhibit improved bioavailability and target engagement compared to their non-fluorinated analogs.

From a synthetic chemistry perspective, CAS 922130-44-7 presents interesting challenges and opportunities. The tetrahydroquinolin-2-one moiety can be accessed through various routes, including Pictet-Spengler reactions or cyclization strategies, while the benzamide formation typically involves coupling reactions between the appropriate amine and carboxylic acid derivatives. These synthetic aspects make it a valuable case study for medicinal chemistry optimization and process chemistry development.

In the context of current research trends, this compound aligns with several hot topics in pharmaceutical science. The search for selective kinase inhibitors remains a major focus in oncology research, and molecules containing both heterocyclic cores and fluorinated aromatic systems often show promising activity in this area. Additionally, the growing interest in CNS-penetrant molecules for neurological disorders makes the tetrahydroquinoline scaffold particularly relevant, as it frequently appears in compounds targeting neurodegenerative diseases and psychiatric conditions.

The physicochemical properties of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide contribute to its research utility. The trifluoromethyl group influences the molecule's electronic properties and binding interactions, while the amide linkage provides potential hydrogen bonding sites for target engagement. These characteristics make it a valuable tool compound for studying structure-activity relationships in medicinal chemistry programs.

From an analytical chemistry standpoint, the compound presents interesting challenges for method development and characterization. The presence of both aromatic and aliphatic regions in the molecule requires careful consideration in chromatographic separation techniques, while the fluorine atoms enable specialized detection methods such as 19F NMR spectroscopy. These analytical aspects are crucial for quality control in research settings.

In the broader context of drug discovery, compounds like CAS 922130-44-7 are increasingly important as the pharmaceutical industry seeks to expand chemical space exploration. The combination of saturated heterocycles with fluorinated aromatics represents an underexplored area of medicinal chemistry, offering potential for novel intellectual property and patent opportunities. This makes the compound particularly relevant for researchers working on lead optimization and fragment-based drug discovery.

The safety profile and ADME properties (Absorption, Distribution, Metabolism, and Excretion) of this compound would be of particular interest to researchers. While specific data may not be publicly available for this exact structure, analogs containing the tetrahydroquinolinone and trifluoromethylbenzamide motifs have shown generally favorable pharmacokinetic profiles in preclinical studies, suggesting potential as drug candidates with proper optimization.

In conclusion, N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide (CAS 922130-44-7) represents an interesting case study in modern medicinal chemistry and drug design. Its structural features align with current trends in pharmaceutical research, particularly in areas like kinase inhibition and CNS drug development. The compound serves as a valuable example of how strategic incorporation of fluorine atoms and privileged heterocycles can create molecules with potential therapeutic applications.